Cas no 26690-08-4 ([1,1'-Biphenyl]-2-carboxylicacid, 2'-chloro-4'-nitro-)
26690-08-4 structure
Product Name:[1,1'-Biphenyl]-2-carboxylicacid, 2'-chloro-4'-nitro-
CAS No:26690-08-4
MF:C13H8ClNO4
MW:277.659922599792
CID:286865
PubChem ID:280501
Update Time:2025-04-19
[1,1'-Biphenyl]-2-carboxylicacid, 2'-chloro-4'-nitro- Chemical and Physical Properties
Names and Identifiers
-
- [1,1'-Biphenyl]-2-carboxylicacid, 2'-chloro-4'-nitro-
- 2-(2-CHLORO-4-NITROPHENYL)BENZOIC ACID
- 2-(2'-Chlor-4'-nitrophenyl)anilin
- 2-(2'-Chlor-4-nitrophenyl)benzoesaeure
- 2'-chloro-4'-nitrobiphenyl-2-amine
- AC1L5UOJ
- AC1Q3QJU
- AG-J-34642
- AR-1E0269
- CTK4F8351
- NSC134408
- NSC-132247
- DTXSID60949507
- 2'-Chloro-4'-nitro[1,1'-biphenyl]-2-carboxylic acid
- 26690-08-4
- SMR001797743
- NSC132247
- MLS002920146
-
- Inchi: 1S/C13H8ClNO4/c14-12-7-8(15(18)19)5-6-10(12)9-3-1-2-4-11(9)13(16)17/h1-7H,(H,16,17)
- InChI Key: IYCATCVOBXQDBX-UHFFFAOYSA-N
- SMILES: ClC1C=C(C=CC=1C1C=CC=CC=1C(=O)O)[N+](=O)[O-]
Computed Properties
- Exact Mass: 277.01424
- Monoisotopic Mass: 277.014
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 19
- Rotatable Bond Count: 2
- Complexity: 357
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.9
- Topological Polar Surface Area: 83.1Ų
Experimental Properties
- Density: 1.453
- Boiling Point: 417.8°C at 760 mmHg
- Flash Point: 206.5°C
- Refractive Index: 1.644
- PSA: 80.44
- LogP: 4.13660
[1,1'-Biphenyl]-2-carboxylicacid, 2'-chloro-4'-nitro- Related Literature
-
Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
-
Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
-
Min Kim,Jae-Joon Lee,Tengling Ye,Panagiotis E. Keivanidis,Kilwon Cho J. Mater. Chem. C, 2020,8, 1686-1696
-
Xingqun Zheng,Lele Song,Xin Feng,Li Li,Zidong Wei J. Mater. Chem. A, 2020,8, 14145-14151
26690-08-4 ([1,1'-Biphenyl]-2-carboxylicacid, 2'-chloro-4'-nitro-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Yunnanjiuzhen
Gold Member
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
CN Supplier
Bulk
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
CN Supplier
Reagent
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
CN Supplier
Bulk